Cas no 955563-70-9 (3-Propyl-4-(thiophen-2-yl)-1h-pyrazol-5-amine)

• Product Name: 3-Propyl-4-(thiophen-2-yl)-1h-pyrazol-5-amine
• CAS No: 955563-70-9
• MF: C₁₀H₁₃N₃S
• MW: 207.295320272446
• CID: 5704990
• PubChem ID: 16653077
• Update Time: 2025-05-22

3-Propyl-4-(thiophen-2-yl)-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• AKOS002671002
• 3-propyl-4-(thiophen-2-yl)-1H-pyrazol-5-amine
• 955563-70-9
• EN300-1149153
• 3-Propyl-4-(thiophen-2-yl)-1h-pyrazol-5-amine

• Inchi： 1S/C10H13N3S/c1-2-4-7-9(10(11)13-12-7)8-5-3-6-14-8/h3,5-6H,2,4H2,1H3,(H3,11,12,13)
• InChI Key： LANIKUCSBRRCBI-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(N)=NNC=1CCC

Computed Properties

• Exact Mass: 207.08301860g/mol
• Monoisotopic Mass: 207.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 82.9Ų

Additional information on 3-Propyl-4-(thiophen-2-yl)-1h-pyrazol-5-amine

Comprehensive Overview of 3-Propyl-4-(thiophen-2-yl)-1H-pyrazol-5-amine (CAS No. 955563-70-9): Properties, Applications, and Research Insights

3-Propyl-4-(thiophen-2-yl)-1H-pyrazol-5-amine (CAS No. 955563-70-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic molecule features a pyrazole core substituted with a thiophene ring and a propyl amine group, making it a versatile scaffold for drug discovery and functional material design. The unique combination of thiophene and pyrazole moieties contributes to its electronic properties and potential bioactivity, aligning with current trends in small-molecule therapeutics and organic electronics.

Recent studies highlight the growing demand for heterocyclic compounds like 3-Propyl-4-(thiophen-2-yl)-1H-pyrazol-5-amine in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the structural similarity to known bioactive molecules. The compound's logP value and hydrogen-bonding capacity suggest favorable pharmacokinetic properties, addressing the pharmaceutical industry's need for drug-like molecules with improved bioavailability. These characteristics make it relevant to current searches for "new drug scaffolds 2024" and "bioactive heterocycles."

In materials science, the thiophene-pyrazole hybrid structure offers exciting possibilities for organic semiconductors and photovoltaic materials. The compound's π-conjugated system and potential for charge transport align with the booming interest in next-generation OLED materials and flexible electronics. This connects to trending searches about "organic electronic materials" and "sustainable optoelectronics," particularly as industries seek alternatives to traditional silicon-based technologies.

Synthetic approaches to 3-Propyl-4-(thiophen-2-yl)-1H-pyrazol-5-amine typically involve multicomponent reactions or cyclocondensation strategies, reflecting modern trends in atom-economical synthesis. The compound's regioselective formation presents interesting challenges for organic chemists, making it a subject of methodological studies. These aspects respond to frequent queries about "green synthesis methods" and "heterocycle formation techniques" in chemical databases and academic forums.

Analytical characterization of this compound employs advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography, addressing the precision required in modern chemical research. The crystalline structure of related compounds suggests potential for cocrystal engineering - a hot topic in pharmaceutical formulation. This connects to industry searches for "API characterization methods" and "solid-state chemistry applications."

From a commercial perspective, 955563-70-9 serves as a valuable building block for specialty chemicals, with suppliers offering custom synthesis services. The compound's structure-activity relationship (SAR) potential makes it attractive for fragment-based drug discovery - a trending approach in biotech. These applications align with commercial searches for "pharmaceutical intermediates" and "medicinal chemistry reagents."

Environmental and safety profiles of 3-Propyl-4-(thiophen-2-yl)-1H-pyrazol-5-amine are subjects of ongoing research, particularly regarding biodegradability and ecotoxicology. This responds to increasing regulatory focus on green chemistry principles and frequent queries about "sustainable chemical design." The compound's stability under various conditions makes it suitable for diverse research applications without special handling requirements.

Future research directions may explore its potential in metal-organic frameworks (MOFs) or as a ligand in catalytic systems, tapping into the growing interest in functional materials. The electronic tuning possible through modifications of its structure could lead to applications in molecular sensors or energy storage devices, addressing current technological needs reflected in searches for "smart materials 2024."

In conclusion, 3-Propyl-4-(thiophen-2-yl)-1H-pyrazol-5-amine represents a multifaceted compound with significant potential across scientific disciplines. Its unique molecular architecture continues to inspire innovative applications from drug discovery to advanced materials, making it a compound of enduring interest in both academic and industrial research settings.